Cas no 2229450-29-5 (1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229450-29-5
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6602630
• PubChem ID: 165851226
• Update Time: 2025-06-22

1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(3,5-dichloropyridin-4-yl)propan-2-yl]cyclopropan-1-amine
• 2229450-29-5
• EN300-1977397

• Inchi： 1S/C11H14Cl2N2/c1-10(2,11(14)3-4-11)9-7(12)5-15-6-8(9)13/h5-6H,3-4,14H2,1-2H3
• InChI Key： AMSVKUIHCBQTIG-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C)(C)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine

1-2-(3,5-Dichloropyridin-4-yl)Propan-2-ylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2229450-29-5, known as 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety. The cyclopropane ring is a three-membered carbon ring, which is highly strained and thus reactive, making it a valuable component in various chemical reactions. The pyridine ring, on the other hand, introduces aromaticity and potential for hydrogen bonding due to the presence of nitrogen. The 3,5-dichloro substitution pattern on the pyridine ring further enhances the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure suggests that it could act as a modulator of ion channels or enzymes, which are critical targets in treating various diseases such as epilepsy, pain, and cardiovascular disorders. For instance, researchers have explored its ability to interact with voltage-gated sodium channels, which are implicated in chronic pain conditions. The cyclopropane ring's reactivity could also be harnessed in designing novel bioisosteres, which are structural analogs of existing drugs that retain activity but improve pharmacokinetic properties.

The synthesis of 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropane amine involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. One common approach involves the alkylation of amines with alkyl halides in the presence of a base. The use of a cyclopropylamine intermediate allows for the formation of the cyclopropane ring through intramolecular cyclization. The introduction of the 3,5-dichloropyridinyl group is typically achieved via nucleophilic aromatic substitution or coupling reactions under specific conditions to ensure regioselectivity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided insights into its molecular structure and purity. For example, proton NMR has revealed distinct signals corresponding to the cyclopropane protons and the pyridine substituents, while carbon NMR has confirmed the presence of sp³-hybridized carbons in the cyclopropane ring. Mass spectrometry has further validated its molecular formula and molecular weight.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions but shows enhanced solubility in organic solvents such as dichloromethane and acetonitrile. This property is advantageous for its formulation into drug delivery systems such as liposomes or nanoparticles. Preclinical studies have demonstrated that it has acceptable absorption profiles in rodent models, suggesting potential for systemic administration.

The toxicity profile of 1-2-(3,5-dichloropyridin-4-yl)propan-2-ylcyclopropane amine has been evaluated using standard assays such as cytotoxicity assays and acute toxicity tests. Results indicate that it exhibits low cytotoxicity against human cancer cell lines at therapeutic concentrations, which is promising for its use as an anticancer agent. However, further long-term toxicity studies are required to assess its safety profile comprehensively.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability and efficacy through structural modifications. For instance, researchers are exploring the incorporation of additional functional groups to enhance its binding affinity to target proteins or improve its metabolic stability. Additionally, computational modeling techniques such as molecular docking and dynamics simulations are being employed to predict its interactions with biological targets accurately.

In conclusion, 1-2-(3,5-dichloropyridin-4-yll propan - 2 - ylcycloprop an - 1 - amine (CAS No: 2 0 0 - ) represents a promising lead compound in drug discovery due to its unique structure and potential therapeutic applications. Its continued exploration will undoubtedly contribute to advancements in medicinal chemistry and provide new avenues for treating complex diseases.